Cas no 74418-11-4 (1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine)

1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine structure
74418-11-4 structure
Product Name:1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine
CAS No:74418-11-4
MF:C12H15F3N2
MW:244.256113290787
CID:1116950
PubChem ID:11053876
Update Time:2025-04-20

1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-[3-(trifluoromethyl)phenyl]-Piperazine
    • 1-methyl-4-[3-(trifluoromethyl)phenyl]piperazine
    • CHEMBL1180546
    • SJMFXYSWUBYUON-UHFFFAOYSA-N
    • AYBJOYHCSCVXCS-UHFFFAOYSA-N
    • Piperazine, 1-methyl-4-[3-(trifluoromethyl)phenyl]-
    • DTXSID80453530
    • SCHEMBL1101976
    • 74418-11-4
    • Inchi: 1S/C12H15F3N2/c1-16-5-7-17(8-6-16)11-4-2-3-10(9-11)12(13,14)15/h2-4,9H,5-8H2,1H3
    • InChI Key: AYBJOYHCSCVXCS-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)N1CCN(C)CC1)(F)F

Computed Properties

  • Exact Mass: 244.11885
  • Monoisotopic Mass: 244.11873297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
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